Cas no 18956-04-2 (1-chloro-3-cyclohexylpropan-2-one)

• Product Name: 1-chloro-3-cyclohexylpropan-2-one
• CAS No: 18956-04-2
• MF: C₉H₁₅ClO
• MW: 174.667802095413
• CID: 6535203
• PubChem ID: 53672759
• Update Time: 2025-07-23

1-chloro-3-cyclohexylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-cyclohexylpropan-2-one
• 2-Propanone, 1-chloro-3-cyclohexyl-

• Inchi： 1S/C9H15ClO/c10-7-9(11)6-8-4-2-1-3-5-8/h8H,1-7H2
• InChI Key： BBAFQOXCBXIWDE-UHFFFAOYSA-N
• SMILES： C(Cl)C(=O)CC1CCCCC1

Experimental Properties

• Density: 1.033±0.06 g/cm3(Predicted)
• Boiling Point: 245.3±13.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-chloro-3-cyclohexylpropan-2-one

Professional Introduction to 1-chloro-3-cyclohexylpropan-2-one (CAS No. 18956-04-2)

1-chloro-3-cyclohexylpropan-2-one is a significant compound in the field of organic chemistry and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 18956-04-2, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The presence of both a chloro group and a cyclohexyl substituent makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

The molecular structure of 1-chloro-3-cyclohexylpropan-2-one consists of a propanone backbone with a chloro substituent at the first carbon and a cyclohexyl group at the third carbon. This arrangement imparts specific reactivity that is exploited in various chemical transformations. The compound’s ability to participate in nucleophilic substitution reactions, as well as its stability under different reaction conditions, makes it a preferred choice for synthetic chemists.

In recent years, there has been growing interest in the use of cyclohexyl-substituted ketones as key intermediates in the synthesis of bioactive molecules. The cyclohexyl group, being relatively bulky, can influence the electronic properties of the molecule, making it useful in designing compounds with specific biological activities. For instance, studies have shown that such derivatives can exhibit properties relevant to neurological and anti-inflammatory applications.

One of the most compelling aspects of 1-chloro-3-cyclohexylpropan-2-one is its role in the development of novel pharmaceutical agents. Researchers have leveraged its structural features to create derivatives with enhanced pharmacological profiles. The chloro group, for example, can be readily displaced by various nucleophiles, allowing for the introduction of diverse functional groups that are crucial for drug targeting and efficacy.

The compound’s utility extends beyond pharmaceuticals into agrochemicals and material science. In agrochemical research, derivatives of cyclohexyl-substituted ketones have been explored for their potential as intermediates in the synthesis of pesticides and herbicides. The stability and reactivity of these compounds make them suitable for further functionalization into molecules that can interact with biological targets in plants.

Recent advancements in synthetic methodologies have further highlighted the importance of 1-chloro-3-cyclohexylpropan-2-one. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled more efficient and selective transformations of this compound. These methods have not only improved yields but also opened new avenues for structural diversification, which is critical for developing innovative drug candidates.

The pharmacological potential of derivatives derived from 1-chloro-3-cyclohexylpropan-2-one has been investigated through various preclinical studies. Researchers have focused on understanding how modifications to the cyclohexyl and chloro substituents can modulate biological activity. For instance, certain derivatives have shown promise as inhibitors of enzymes involved in inflammatory pathways, suggesting their therapeutic relevance.

The synthesis of complex molecules often relies on multi-step processes where 1-chloro-3-cyclohexylpropan-2-one serves as a pivotal intermediate. Its ease of functionalization allows chemists to construct intricate scaffolds that mimic natural products or designed entities with specific biological functions. This flexibility is particularly valuable in medicinal chemistry, where rapid access to diverse libraries of compounds is essential for hit identification and optimization.

In conclusion, 1-chloro-3-cyclohexylpropan-2-one (CAS No. 18956-04-2) represents a cornerstone compound in modern organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it indispensable for constructing bioactive molecules with potential applications across multiple industries. As research continues to uncover new synthetic strategies and pharmacological insights, this compound will undoubtedly remain at the forefront of chemical innovation.